Cas no 1261898-12-7 (4-(2-Chloro-5-hydroxyphenyl)-3-methylbenzoic acid)

• Product Name: 4-(2-Chloro-5-hydroxyphenyl)-3-methylbenzoic acid
• CAS No: 1261898-12-7
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18320958
• CID: 2762057
• PubChem ID: 53226849
• Update Time: 2025-05-19

4-(2-Chloro-5-hydroxyphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-5-hydroxyphenyl)-3-methylbenzoic acid, 95%
• 2'-Chloro-5'-hydroxy-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• DTXSID20690467
• MFCD18320958
• 1261898-12-7
• 4-(2-CHLORO-5-HYDROXYPHENYL)-3-METHYLBENZOIC ACID
• 4-(2-Chloro-5-hydroxyphenyl)-3-methylbenzoic acid

• MDL： MFCD18320958
• Inchi： 1S/C14H11ClO3/c1-8-6-9(14(17)18)2-4-11(8)12-7-10(16)3-5-13(12)15/h2-7,16H,1H3,(H,17,18)
• InChI Key： MXXFOUBTXRNDQE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC(C(=O)O)=CC=1C)O

Computed Properties

• Exact Mass: 262.0396719Da
• Monoisotopic Mass: 262.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(2-Chloro-5-hydroxyphenyl)-3-methylbenzoic acid

Comprehensive Guide to 4-(2-Chloro-5-hydroxyphenyl)-3-methylbenzoic acid (CAS No. 1261898-12-7): Properties, Applications, and Market Insights

4-(2-Chloro-5-hydroxyphenyl)-3-methylbenzoic acid (CAS No. 1261898-12-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research. This chloro-hydroxyphenyl derivative features a unique molecular structure combining a benzoic acid core with substituted phenyl rings, making it valuable for drug development and material science applications. Researchers are particularly interested in its potential as a pharmaceutical intermediate due to its versatile chemical properties.

The compound's molecular formula is C₁₄H₁₁ClO₃, with a molecular weight of 262.69 g/mol. Its structure contains both hydroxyl and carboxylic acid functional groups, which contribute to its reactivity and solubility properties. The presence of the chloro substituent at the 2-position of the phenyl ring enhances its stability while maintaining synthetic utility. These characteristics make 4-(2-Chloro-5-hydroxyphenyl)-3-methylbenzoic acid particularly useful in creating more complex molecular architectures.

Recent studies highlight the growing importance of functionalized benzoic acid derivatives in medicinal chemistry. As researchers explore novel small molecule therapeutics, compounds like 1261898-12-7 serve as crucial building blocks. The pharmaceutical industry shows increasing demand for such high-purity intermediates, especially those that can contribute to the development of targeted therapies and precision medicine approaches. This aligns with current trends in personalized healthcare solutions and biopharmaceutical innovation.

In synthetic applications, 4-(2-Chloro-5-hydroxyphenyl)-3-methylbenzoic acid demonstrates excellent compatibility with various coupling reactions and protection-deprotection strategies. Its benzoic acid moiety allows for straightforward derivatization, while the hydroxyphenyl group offers additional sites for modification. Chemists value this compound for its ability to participate in palladium-catalyzed cross-coupling reactions, which are fundamental to modern drug discovery pipelines and material science research.

The global market for specialty chemical intermediates like CAS 1261898-12-7 is experiencing steady growth, driven by expanding pharmaceutical R&D activities and increased investment in innovative therapeutics. Quality standards for such compounds have become more stringent, with emphasis on high-purity synthesis and reproducible production methods. Manufacturers focusing on GMP-compliant processes for research-grade chemicals are particularly well-positioned to meet this demand.

From an environmental perspective, the synthesis and handling of 4-(2-Chloro-5-hydroxyphenyl)-3-methylbenzoic acid follow modern green chemistry principles. Researchers are developing more sustainable routes for producing such aromatic carboxylic acids, including catalytic methods and solvent-free conditions. These advancements address growing concerns about sustainable chemical manufacturing while maintaining the compound's utility in various applications.

Analytical characterization of 1261898-12-7 typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the rigorous standards required for pharmaceutical development and academic research. The availability of comprehensive analytical data sheets has become increasingly important for researchers selecting chemical building blocks for their projects.

Looking ahead, 4-(2-Chloro-5-hydroxyphenyl)-3-methylbenzoic acid is poised to play a significant role in emerging areas of medicinal chemistry and material science. Its structural features make it particularly relevant for developing enzyme inhibitors and receptor modulators, which are central to many drug discovery programs. As the scientific community continues to explore structure-activity relationships, compounds with such well-defined molecular architectures will remain in high demand.

For researchers working with CAS 1261898-12-7, proper storage conditions are essential to maintain stability. The compound should be kept in airtight containers at controlled temperatures, protected from light and moisture. These precautions ensure the chemical integrity of this valuable intermediate over extended periods, supporting reproducible results in various synthetic applications and biological studies.

The scientific literature contains numerous references to chloro-substituted benzoic acid derivatives similar to 4-(2-Chloro-5-hydroxyphenyl)-3-methylbenzoic acid, highlighting their importance across multiple disciplines. Patent databases reveal growing interest in this chemical space, particularly for applications in therapeutic development and functional materials. This intellectual property landscape underscores the compound's potential value in both academic and industrial settings.